Dehydrotrametenolic Acid

DNA polymerase inhibition cancer research enzyme assay
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C30H46O3
Molecular Weight 454.7 g/mol
Cat. No. B15566383
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameDehydrotrametenolic Acid
Molecular FormulaC30H46O3
Molecular Weight454.7 g/mol
Structural Identifiers
InChIInChI=1S/C30H46O3/c1-19(2)9-8-10-20(26(32)33)21-13-17-30(7)23-11-12-24-27(3,4)25(31)15-16-28(24,5)22(23)14-18-29(21,30)6/h9,11,14,20-21,24-25,31H,8,10,12-13,15-18H2,1-7H3,(H,32,33)/t20-,21-,24+,25+,28-,29-,30+/m1/s1
InChIKeyQFPLAAZRZNKRRY-GIICLEHTSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





Dehydrotrametenolic Acid Sourcing Guide: Core Identity and Analytical Baseline for Procurement


Dehydrotrametenolic acid (CAS 6879-05-6; synonym: 3-dehydrotrametenolic acid) is a lanostane-type triterpenoid acid predominantly isolated from the sclerotium of Poria cocos (Wolfiporia cocos) [1]. The compound belongs to the broader class of fungal tetracyclic triterpenoids, which includes structurally analogous derivatives such as dehydroeburicoic acid, polyporenic acid C, trametenolic acid, and pachymic acid, all of which co-occur in Poria cocos and are frequently co-isolated during extract preparation [2]. Dehydrotrametenolic acid is characterized by a 3β-hydroxy lanostane skeleton with conjugated diene functionality at the 7,9(11) position and a 24-ene side chain terminating in a 21-oic acid moiety [3]. This structural configuration distinguishes it from its closest analogs, which differ primarily in side-chain unsaturation patterns, oxygenation at C-16, or acetylation status [4]. The compound is commercially available as a reference standard and research reagent, typically supplied as a solid with purity specifications exceeding 93–99%, making it suitable for quantitative analytical method development, in vitro pharmacological screening, and in vivo pharmacokinetic studies [5].

Reference Standard Natural product analytical standard derived from Poria cocos; lanostane‑type triterpenoid identity confirmed.
Research Tool May support in vitro pharmacological screening, in vivo pharmacokinetic studies, and quantitative method development.
Procurement Context Supplied as a solid reference reagent; verify lot‑specific purity and analytical documentation before use.

Why In-Class Substitution Fails: Evidence That Dehydrotrametenolic Acid Cannot Be Interchanged with Poria Cocos Triterpenoid Analogs


Within the lanostane-type triterpenoid acid class isolated from Poria cocos, compounds sharing the same core skeleton exhibit divergent and sometimes opposing biological activity profiles that preclude generic interchange. Direct comparative studies demonstrate that dehydrotrametenolic acid and its closest structural analog, dehydroeburicoic acid (differing only in side-chain double bond position), display distinct inhibitory potency against DNA polymerase β (IC₅₀: 86.5 μM vs. 30.0 μM, respectively) [1] and DNA topoisomerase II (IC₅₀: 37.5 μM vs. 4.6 μM, respectively) [2]. Furthermore, while several co-occurring triterpenoids exhibit significant anti-inflammatory activity in LPS-stimulated RAW 264.7 macrophages, both dehydrotrametenolic acid and dehydroeburicoic acid were found to have no measurable anti-inflammatory effect in the same assay system [3]. Conversely, dehydrotrametenolic acid uniquely demonstrates selective growth inhibition of H-ras transformed cells (GI₅₀: 40 μM) via caspase-3-dependent apoptosis induction, a profile not uniformly shared across class members [4]. Additionally, dehydrotrametenolic acid exhibits a differentiated pharmacokinetic tissue distribution profile relative to co-administered Poria cocos triterpenoids, with evidence suggesting in vivo metabolic interconversion from other analogs such as dehydropachymic acid and pachymic acid [5]. These well-documented, quantitative activity divergences establish that even minor structural variations within this triterpenoid series confer fundamentally distinct pharmacological signatures, rendering generic substitution scientifically unsound.

DNA Polymerase β Inhibition Profile
Reported inhibitory potency context may differ – dehydroeburicoic acid shows distinctly higher polymerase β inhibition; assay‑response transfer is not supported.
Topoisomerase II Activity
Inhibitory concentration context may differ substantially – dehydroebriconic acid demonstrates stronger topoisomerase II inhibition under comparable conditions.
Anti‑Inflammatory Screening
No measurable anti‑inflammatory effect in RAW 264.7 macrophages – activity profile of active Poria cocos triterpenoids may not transfer to this compound.
Selective H‑ras Cytotoxicity
H‑ras transformed cell growth inhibition is not uniformly shared across class members; cell‑model endpoint context requires independent verification.

Quantitative Evidence Guide: Verifiable Differentiation of Dehydrotrametenolic Acid Against Structural Analogs


DNA Polymerase β Inhibition: 2.9-Fold Weaker Potency Than Dehydroeburicoic Acid Directly Informs Target Selection

Dehydrotrametenolic acid exhibits moderate inhibitory activity against mammalian DNA polymerase β with an IC₅₀ value of 86.5 μM, which is approximately 2.9-fold weaker than the inhibitory potency observed for its closest structural analog, dehydroeburicoic acid (IC₅₀: 30.0 μM), when tested under identical assay conditions using calf DNA polymerase α and rat DNA polymerase β [1]. In the same study, both compounds displayed comparable activity against DNA polymerase α (IC₅₀: 45.5 μM for dehydrotrametenolic acid vs. 40.8 μM for dehydroeburicoic acid), indicating that the differential inhibitory profile is polymerase-specific rather than a general potency difference [1].

DNA Pol β Inhibition
Head‑to‑head
IC₅₀: 86.5 μM vs. 30.0 μM (dehydroeburicoic acid)
≈2.9‑fold difference
Reported polymerase β potency context: dehydroeburicoic acid exhibits higher inhibition under identical conditions.
Polymerase‑specific differential; calf DNA Pol α comparability noted.
DNA polymerase inhibition cancer research enzyme assay

DNA Topoisomerase II Inhibition: Dehydroebriconic Acid is 8.2-Fold More Potent Than Dehydrotrametenonic Acid

In a comparative screening of nine lanostane-type triterpene acids from Poria cocos, dehydrotrametenonic acid (synonymous with dehydrotrametenolic acid) demonstrated only moderate inhibitory effects against DNA topoisomerase II, with an IC₅₀ value of 37.5 μM [1]. In stark contrast, dehydroebriconic acid exhibited potent inhibition of the same enzyme with an IC₅₀ of 4.6 μM under identical assay conditions, representing an 8.15-fold enhancement in potency [1]. Notably, both compounds showed no inhibitory activity against topoisomerase I, indicating target selectivity within the topoisomerase family [1].

Topo II Inhibition
Head‑to‑head
IC₅₀: 37.5 μM vs. 4.6 μM (dehydroebriconic acid)
8.2‑fold difference
Reported topoisomerase II inhibition context: dehydroebriconic acid shows stronger activity; no topo I inhibition detected.
Nine lanostane‑type triterpenoids screened concurrently.
topoisomerase inhibition anticancer enzyme screening

Anti-Proliferative Activity in Human Gastric Cancer Cells: Dehydroebriconic Acid Shows 1.66-Fold Greater Cytotoxicity

When evaluated for growth inhibitory effects against human gastric cancer cells, dehydrotrametenonic acid exhibited an LD₅₀ value of 63.6 μM, whereas its structural analog dehydroebriconic acid demonstrated significantly greater cytotoxic potency with an LD₅₀ of 38.4 μM [1]. This 1.66-fold difference in potency was observed in the same study that also characterized the compounds as topo II-preferential inhibitors, and the anti-proliferative effects were associated with G1 phase cell cycle arrest [1].

Gastric Cancer Cytotoxicity
Head‑to‑head
LD₅₀: 63.6 μM vs. 38.4 μM (dehydroebriconic acid)
1.66‑fold difference
Reported cytotoxicity endpoint review: dehydroebriconic acid exhibits lower LD₅₀; effects linked to G1 arrest.
Human gastric cancer cell model; simultaneous isolate testing.
gastric cancer cytotoxicity LD50

Anti-Inflammatory Activity in LPS-Stimulated RAW 264.7 Cells: Both Dehydrotrametenolic Acid and Dehydroeburicoic Acid Are Inactive

In a comparative evaluation of triterpenoids isolated from Poriae Cutis, dehydrotrametenolic acid (purity 93%) and dehydroeburicoic acid (purity 96%) were both found to have no measurable anti-inflammatory activity in LPS-stimulated RAW 264.7 macrophages, as assessed by nitric oxide (NO) production [1]. This stands in direct contrast to poricoic acid B, isolated and tested concurrently from the same source material, which exhibited significant NO inhibitory activity at concentrations of 10–40 μg/mL and correspondingly reduced pro-inflammatory cytokines TNF-α, IL-1β, and IL-6 in a dose-dependent manner [1].

Anti‑Inflammatory Activity
Head‑to‑head
No NO inhibition detected (93% purity)
Poricoic acid B: significant NO inhibition at 10–40 μg/mL
Anti‑inflammatory screening context: both dehydrotrametenolic acid and dehydroeburicoic acid are inactive in this assay.
LPS‑stimulated RAW 264.7 macrophages; triterpenoids from Poriae Cutis.
anti-inflammatory screening nitric oxide inhibition RAW 264.7

Selective Growth Inhibition of H-ras Transformed Cells: Dehydrotrametenolic Acid Demonstrates Ras-Dependent Cytotoxicity (GI₅₀ 40 μM)

Dehydrotrametenolic acid selectively inhibits the growth of H-ras transformed rat2 cells with a GI₅₀ value of 40 μM [1]. While the original study did not directly compare this activity to dehydroeburicoic acid or other Poria cocos triterpenoids in the same H-ras transformed cell model, the compound's mechanism was characterized as involving G2/M cell cycle arrest, accumulation of sub-G1 population, caspase-3 activation, PARP degradation, and Lamin A/C degradation—all hallmarks of apoptosis induction [1]. This selective activity against H-ras transformed cells contrasts with the compound's relatively weaker performance against DNA polymerases and topoisomerase II when compared directly to dehydroeburicoic acid [2]. The GI₅₀ of 40 μM defines a baseline for researchers screening H-ras dependent tumor models [1].

H‑ras Selective Growth
Reported
GI₅₀: 40 μM (H‑ras transformed rat2 cells)
Caspase‑3, PARP, Lamin A/C degradation
Reported cell‑model response: selective growth arrest and apoptosis induction in H‑ras context.
No direct comparator data from other Poria cocos triterpenoids in this assay.
H-ras oncogene selective cytotoxicity apoptosis induction

Adipocyte Differentiation and Insulin Sensitization: Dehydrotrametenolic Acid Shows PPARγ Agonist Activity in db/db Mouse Model

Dehydrotrametenolic acid promotes adipocyte differentiation in vitro and acts as an insulin sensitizer in vivo, demonstrating PPARγ activation and reduction of hyperglycemia in obese hyperglycemic db/db mice, a model of noninsulin-dependent diabetes mellitus (NIDDM) [1]. The compound's activity profile was compared to the thiazolidinedione drug ciglitazone, showing that both compounds, although structurally unrelated, induce adipose conversion, activate PPARγ in vitro, and reduce hyperglycemia in NIDDM animal models [1]. This metabolic activity profile is not established for dehydroeburicoic acid or other major Poria cocos triterpenoids such as polyporenic acid C, trametenolic acid, or pachymic acid, which have been predominantly characterized for anti-cancer or anti-inflammatory endpoints [2].

Insulin Sensitization
Class‑level
PPARγ activation; hyperglycemia reduction in db/db mice; adipocyte differentiation induction
Metabolic research context: reported insulin‑sensitizing profile distinct from other Poria cocos triterpenoids.
Ciglitazone comparator; cross‑class inference; direct quantitative data limited.
insulin sensitizer PPARγ agonist diabetes research

Optimal Use Cases for Dehydrotrametenolic Acid: Research and Procurement Applications Supported by Evidence


Metabolic Disease Research: PPARγ-Mediated Insulin Sensitization Studies

Dehydrotrametenolic acid is specifically indicated for investigators studying natural product-derived insulin sensitizers that activate peroxisome proliferator-activated receptor gamma (PPARγ). The compound has been validated in both in vitro adipocyte differentiation models (3T3-L1 preadipocytes) and in vivo db/db mouse models of noninsulin-dependent diabetes mellitus (NIDDM), where it reduced hyperglycemia and improved glucose tolerance [1]. Unlike dehydroeburicoic acid, polyporenic acid C, or trametenolic acid—which have been characterized primarily for DNA polymerase inhibition, topoisomerase inhibition, or cytotoxicity endpoints—dehydrotrametenolic acid is uniquely profiled for metabolic activity among the major Poria cocos triterpenoids [2]. Procurement should be limited to studies where PPARγ agonism or adipocyte differentiation is the primary endpoint.

Ras-Dependent Oncogene Research: H-ras Transformed Cell Models

Dehydrotrametenolic acid demonstrates selective growth inhibition against H-ras transformed rat2 cells (GI₅₀ = 40 μM) while exhibiting minimal effects on non-transformed rat2 cells, making it suitable as a tool compound for investigating Ras-dependent signaling pathways [3]. The compound induces apoptosis via caspase-3 activation and modulates downstream effectors of H-ras signaling including Akt and Erk [3]. However, researchers should note that for gastric cancer cytotoxicity applications, dehydroebriconic acid (LD₅₀ = 38.4 μM) is 1.66-fold more potent than dehydrotrametenolic acid (LD₅₀ = 63.6 μM) and should be the preferred procurement choice [4].

Comparative Analytical Method Development: Pharmacokinetic and Tissue Distribution Studies

Dehydrotrametenolic acid has been included as one of four triterpenoids in validated UPLC-Q-Orbitrap MS methods for simultaneous quantification in rat plasma and tissues, establishing its suitability as a reference standard in multi-analyte pharmacokinetic studies [5]. The compound exhibits a distinct tissue distribution profile following oral administration of Poria cocos extracts, with concentration ranking in heart, liver, spleen, lung, and kidney tissues as DTA > DMA > PA > DPA, and evidence suggests in vivo metabolic conversion of dehydropachymic acid and pachymic acid to dehydrotrametenolic acid [5]. This metabolic interconversion liability must be accounted for when procuring individual triterpenoid standards for quantitative bioanalysis of complex Poria cocos extracts.

Negative Control for Anti-Inflammatory Screening Assays

Dehydrotrametenolic acid has been definitively shown to lack anti-inflammatory activity in LPS-stimulated RAW 264.7 macrophages, producing no inhibition of nitric oxide production at tested concentrations [6]. This property makes the compound suitable as a negative control or background reference compound when screening Poria cocos-derived triterpenoids for anti-inflammatory activity, particularly in assays where poricoic acid B serves as the active positive control [6]. Researchers should not procure dehydrotrametenolic acid with the expectation of anti-inflammatory activity; procurement for this indication would represent misallocation of resources.

Application
Selection Property
Validation Focus
PPARγ‑mediated metabolic studies
Reported insulin‑sensitizing profile not characterized for other major Poria cocos triterpenoids
Adipocyte differentiation endpoints; glucose tolerance model response
Ras‑dependent oncogene research
Selective H‑ras transformed cell growth inhibition context
Caspase‑3 apoptosis and cell‑cycle arrest endpoints
Multi‑analyte PK method development
Reference standard for triterpenoid quantification in biological matrices
Tissue distribution profile; metabolic interconversion awareness
Anti‑inflammatory screening negative control
Confirmed inactivity in LPS‑induced NO production assay
Background reference for poricoic acid B‑positive assays

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

33 linked technical documents
Explore Hub


Quote Request

Request a Quote for Dehydrotrametenolic Acid

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.